

# Application Notes and Protocols for Intraperitoneal Administration of Slu-PP-915

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: *Slu-PP-915*

Cat. No.: *B12392758*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

## Introduction


**Slu-PP-915** is a potent, synthetic pan-agonist of the Estrogen-Related Receptors (ERR $\alpha$ , ERR $\beta$ , and ERR $\gamma$ ), which are key regulators of cellular energy metabolism.[1][2][3][4][5][6] As an "exercise mimetic," **Slu-PP-915** stimulates metabolic pathways typically activated by physical exercise, such as fatty acid oxidation and mitochondrial biogenesis.[1][7][8] These characteristics make it a valuable research tool for studying metabolic diseases, heart failure, and muscle performance.[4][7]

This document provides detailed application notes and protocols for the intraperitoneal (IP) administration of **Slu-PP-915** in a research setting, based on currently available data.

## Mechanism of Action

**Slu-PP-915** exerts its effects by binding to and activating all three isoforms of the Estrogen-Related Receptors. This activation leads to the upregulation of a suite of genes involved in metabolic regulation. A key target is the peroxisome proliferator-activated receptor-gamma coactivator-1 alpha (PGC-1 $\alpha$ ), a master regulator of mitochondrial biogenesis.[1][8] Additionally, **Slu-PP-915** has been shown to increase the expression of Transcription Factor EB (TFEB), a primary regulator of the autophagy-lysosome pathway.[2] The activation of these pathways leads to enhanced mitochondrial function, improved glucose and fatty acid metabolism, and cellular quality control.[1]

## Signaling Pathway



[Click to download full resolution via product page](#)

Caption: **Slu-PP-915** signaling pathway.

## Quantitative Data Summary

The following tables summarize the quantitative data for **Slu-PP-915** based on available in vitro and in vivo studies.

## In Vitro Efficacy

Parameter	Cell Line	Concentration	Time Point	Observed Effect	Reference
EC50	-	~400 nM	-	Agonist activity for ERR $\alpha$ , ERR $\beta$ , and ERR $\gamma$	
Gene Expression	Neonatal rat ventricular myocytes	2.5 $\mu$ M	72 h	Increased TFEB gene and protein expression	
Gene Expression	C2C12 cells	5 $\mu$ M	3 h	Increased TFEB gene expression	
Protein Expression	C2C12 cells	5 $\mu$ M	72 h	Increased TFEB protein expression	
Gene Expression	C2C12 cells	5 $\mu$ M	48 h or 72 h	Increased expression of PGC1 $\alpha$ , p62, PDK4, CTSD, LAMP1, LAMP2, and MCOLN1	

## In Vivo Administration and Efficacy

Animal Model	Dosage	Administration Route	Vehicle	Frequency	Observed Effect	Reference
C57Bl6/J male mice	20 mg/kg	Intraperitoneal	10% Cremophor, 10% DMSO, 80% PBS	Single dose	Upregulation of ERR target genes in quadricep muscle at 1 hour	<a href="#">[8]</a> <a href="#">[9]</a>
C57Bl6/J male mice	25 mg/kg	Intraperitoneal	12% DMSO, 15% Cremophor in PBS	Twice a day	Improved ejection fraction in a heart failure model	<a href="#">[9]</a>
C57Bl6/J male mice	20 mg/kg	Intraperitoneal	10% DMSO, 10% Tween in PBS	Not specified	Pharmacokinetic profiling	<a href="#">[9]</a>

## Experimental Protocols

### Preparation of Slu-PP-915 for Intraperitoneal Injection

Materials:

- **Slu-PP-915** powder
- Dimethyl sulfoxide (DMSO)
- Cremophor EL or Tween 80
- Phosphate-buffered saline (PBS), sterile

- Sterile microcentrifuge tubes
- Sterile syringes and needles

#### Protocol 1: Cremophor-based Vehicle

This protocol is based on a formulation used in pharmacokinetic and efficacy studies.<sup>[9]</sup>

- Stock Solution Preparation:
  - Dissolve **Slu-PP-915** powder in DMSO to create a concentrated stock solution (e.g., 50 mg/mL). Ensure complete dissolution.
  - Aliquot the stock solution and store at -20°C for long-term use.
- Working Solution Preparation (for a final concentration of 2 mg/mL):
  - For a 1 mL final volume, combine the following in a sterile tube:
    - 100 µL of 100% DMSO (or an equivalent volume of your stock solution to achieve the final concentration)
    - 100 µL of Cremophor EL
    - 800 µL of sterile PBS
  - Vortex thoroughly to ensure a homogenous emulsion. The solution may appear slightly cloudy.
  - Prepare fresh on the day of injection.

#### Protocol 2: Alternative Cremophor-based Vehicle

This protocol provides a slightly different ratio of components.<sup>[9]</sup>

- Stock Solution Preparation:
  - Prepare a stock solution of **Slu-PP-915** in DMSO as described in Protocol 1.

- Working Solution Preparation (for a final concentration of 5 mg/mL):
  - For a 1 mL final volume, combine the following:
    - 120  $\mu$ L of 100% DMSO (or an equivalent volume of your stock solution)
    - 150  $\mu$ L of Cremophor EL
    - 730  $\mu$ L of sterile PBS
  - Vortex thoroughly. This formulation can be stored at 4°C for up to 5 days.[\[9\]](#)

## Intraperitoneal Administration in Mice

### Materials:


- Prepared **Slu-PP-915** injection solution
- Appropriately sized sterile syringes (e.g., 1 mL) and needles (e.g., 27-30 gauge)
- Animal scale
- 70% ethanol for disinfection

### Procedure:

- Animal Handling and Dosing Calculation:
  - Weigh the mouse to determine the precise injection volume.
  - Calculate the required volume based on the desired dosage (e.g., for a 20 mg/kg dose and a 2 mg/mL solution, a 25 g mouse would require 0.25 mL).
- Injection Procedure:
  - Properly restrain the mouse to expose the abdomen.
  - Wipe the injection site with 70% ethanol.

- Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.
- Aspirate slightly to ensure no fluid is drawn back, which would indicate entry into a blood vessel or organ.
- Slowly inject the solution.
- Withdraw the needle and monitor the animal for any immediate adverse reactions.

## Experimental Workflow



[Click to download full resolution via product page](#)

Caption: Intraperitoneal administration workflow.



## Important Considerations

- **Solubility:** **Slu-PP-915** is poorly soluble in aqueous solutions and requires a vehicle containing DMSO and a surfactant like Cremophor or Tween for in vivo administration.
- **Vehicle Controls:** It is crucial to include a vehicle-only control group in all experiments to account for any effects of the injection solution itself.
- **Animal Welfare:** All animal procedures should be performed in accordance with institutional and national guidelines for the ethical treatment of laboratory animals.
- **Compound Stability:** While stock solutions in DMSO are generally stable when frozen, working solutions in aqueous-based vehicles should ideally be prepared fresh for each experiment.

## Disclaimer

**Slu-PP-915** is a research chemical and is not intended for human use. The information provided in this document is for research purposes only and should be used by qualified professionals in a laboratory setting. Researchers should always consult the primary literature and conduct their own optimization studies for their specific experimental models.

### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. [elevatebiohacking.com](http://elevatebiohacking.com) [[elevatebiohacking.com](http://elevatebiohacking.com)]
- 2. SLU-PP-915 - Drug Targets, Indications, Patents - Synapse [[synapse.patsnap.com](http://synapse.patsnap.com)]
- 3. SLU-PP-915 | ERR agonist | Probechem Biochemicals [[probechem.com](http://probechem.com)]
- 4. [researchgate.net](http://researchgate.net) [[researchgate.net](http://researchgate.net)]
- 5. SLU-PP-915 Datasheet DC Chemicals [[dcchemicals.com](http://dcchemicals.com)]
- 6. SLU-PP-915 - Immunomart [[immunomart.com](http://immunomart.com)]

- 7. researchgate.net [researchgate.net]
- 8. Development and pharmacological evaluation of a new chemical series of potent pan-ERR agonists, identification of SLU-PP-915 - PMC [pmc.ncbi.nlm.nih.gov]
- 9. biorxiv.org [biorxiv.org]
- To cite this document: BenchChem. [Application Notes and Protocols for Intraperitoneal Administration of Slu-PP-915]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12392758#intraperitoneal-administration-of-slu-pp-915]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)